Cas no 2032-95-3 (2,3-DIPHENYLTETRAZOLIUM PERCHLORATE)
2032-95-3 structure
Product Name:2,3-DIPHENYLTETRAZOLIUM PERCHLORATE
CAS No:2032-95-3
MF:C13H11ClN4O4
MW:322.70384144783
CID:249592
PubChem ID:53384463
Update Time:2025-04-19
2,3-DIPHENYLTETRAZOLIUM PERCHLORATE Chemical and Physical Properties
Names and Identifiers
-
- 2,3-DIPHENYLTETRAZOLIUM PERCHLORATE
- 2,3-diphenyl-1H-tetrazol-1-ium,perchlorate
- FT-0721482
- 2,3-diphenyltetrazol-2-ium;perchlorate
- 2032-95-3
- 2,3-Diphenyl-2H-tetrazol-3-ium perchlorate
-
- Inchi: 1S/C13H11N4.ClO4/c1-3-7-12(8-4-1)16-14-11-15-17(16)13-9-5-2-6-10-13;2-1(3,4)5/h1-11H;/q+1;-1
- InChI Key: JLRIXJRAOJWXBZ-UHFFFAOYSA-N
- SMILES: [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C2C=CC=CC=2)=NC=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 322.04700
- Monoisotopic Mass: 322.0468825g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 108.86000
- LogP: 1.75830
2,3-DIPHENYLTETRAZOLIUM PERCHLORATE Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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